Cas no 2229031-66-5 (3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid)
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid
- 2229031-66-5
- EN300-1750163
-
- Inchi: 1S/C8H7NO3S/c9-4-6-2-1-5(13-6)3-7(10)8(11)12/h1-2,7,10H,3H2,(H,11,12)
- InChI Key: NQNUQGZVIKGSCZ-UHFFFAOYSA-N
- SMILES: S1C(C#N)=CC=C1CC(C(=O)O)O
Computed Properties
- Exact Mass: 197.01466426g/mol
- Monoisotopic Mass: 197.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 110Ų
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1750163-0.05g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1750163-0.1g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1750163-0.25g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1750163-0.5g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1750163-1.0g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1750163-2.5g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1750163-5.0g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1750163-10.0g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1750163-1g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1750163-5g |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid |
2229031-66-5 | 5g |
$3728.0 | 2023-09-20 |
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid
Professional Introduction to 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic Acid (CAS No. 2229031-66-5)
3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid, with the CAS number 2229031-66-5, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and biochemistry. The presence of a thiophene ring and a cyano group in its molecular structure makes it a versatile intermediate for synthesizing various pharmacologically active molecules.
The compound’s structure consists of a propanoic acid moiety linked to a thiophen-2-yl group, which is further substituted with a cyano group at the 5-position of the thiophene ring. This arrangement imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The hydroxyl group on the propanoic acid side chain adds another layer of reactivity, making it a potential precursor for further functionalization.
In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes are known for their role in antimicrobial, anti-inflammatory, and anticancer applications. The cyano group enhances the compound’s reactivity, allowing for further derivatization into more complex molecules. This makes 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid a valuable building block in the synthesis of novel therapeutic agents.
One of the most compelling aspects of this compound is its potential use in the development of targeted therapies. The unique structural features of 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid allow it to interact with biological targets in specific ways. For instance, studies have shown that thiophene derivatives can modulate enzyme activity and interfere with signaling pathways involved in disease progression. The cyano group can serve as a handle for further chemical modifications, enabling researchers to fine-tune the pharmacological properties of the compound.
The hydroxyl group on the propanoic acid side chain also plays a crucial role in determining the compound’s solubility and bioavailability. This feature is particularly important in drug design, as it can influence how well a drug is absorbed and distributed within the body. By optimizing these structural elements, researchers can develop more effective and safer medications.
Recent advancements in computational chemistry have further enhanced the utility of 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid. Molecular modeling techniques allow scientists to predict how this compound will behave in various biological systems, providing insights into its potential therapeutic applications. These computational studies have helped identify new targets for drug development and have streamlined the process of designing novel derivatives.
In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of thiophene-based molecules make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and solar cells. The cyano group can be used to tune the energy levels of these materials, making them more efficient for various technological applications.
The synthesis of 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid involves several key steps that highlight its complexity and versatility. The process typically begins with the functionalization of a thiophene precursor, followed by the introduction of the cyano group and the hydroxyl-substituted propanoic acid moiety. Each step requires careful optimization to ensure high yield and purity.
The use of advanced synthetic methodologies has enabled researchers to produce increasingly complex derivatives of this compound. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in constructing the desired molecular framework. These methods not only improve efficiency but also allow for greater control over the final product’s structure and properties.
The growing body of research on 3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid underscores its importance as a chemical intermediate. Its unique combination of structural features makes it a valuable tool for both academic research and industrial applications. As our understanding of its properties continues to expand, so too will its potential uses in medicine, materials science, and beyond.
2229031-66-5 (3-(5-cyanothiophen-2-yl)-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)